Cas no 1965309-44-7 (4-(2-Amino-Ethyl)-Cyclohexyl-Carbamic Acid Tert-Butyl Ester Hydrochloride)

• Product Name: 4-(2-Amino-Ethyl)-Cyclohexyl-Carbamic Acid Tert-Butyl Ester Hydrochloride
• CAS No: 1965309-44-7
• MF: C₁₃H₂₇ClN₂O₂
• MW: 278.818682909012
• MDL: MFCD28398049
• CID: 4778731
• Update Time: 2026-02-27

4-(2-Amino-Ethyl)-Cyclohexyl-Carbamic Acid Tert-Butyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [4-(2-Amino-ethyl)-cyclohexyl]-carbamic acid tert-butyl ester hydrochloride
• SB34972
• tert-butyl N-[4-(2-aminoethyl)cyclohexyl]carbamate hydrochloride
• [4-(2-Amino-ethyl)-cyclohexyl]-carbamic acid t-butyl ester hydrochloride
• 4-(2-Amino-Ethyl)-Cyclohexyl-Carbamic Acid Tert-Butyl Ester Hydrochloride

• MDL： MFCD28398049
• Inchi： 1S/C13H26N2O2.ClH/c1-13(2,3)17-12(16)15-11-6-4-10(5-7-11)8-9-14;/h10-11H,4-9,14H2,1-3H3,(H,15,16);1H
• InChI Key： XCUNJKNMDHULCK-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(NC1CCC(CCN)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 240
• Topological Polar Surface Area: 64.4

Additional information on 4-(2-Amino-Ethyl)-Cyclohexyl-Carbamic Acid Tert-Butyl Ester Hydrochloride

Introduction to 4-(2-Amino-Ethyl)-Cyclohexyl-Carbamic Acid Tert-Butyl Ester Hydrochloride (CAS No: 1965309-44-7)

The compound 4-(2-Amino-Ethyl)-Cyclohexyl-Carbamic Acid Tert-Butyl Ester Hydrochloride (CAS No: 1965309-44-7) is a significant molecule in the field of organic chemistry, particularly in the synthesis of advanced chemical intermediates and pharmaceutical agents. This compound is widely recognized for its role in the development of bioactive molecules, including those with potential therapeutic applications.

Chemical Structure and Properties: The structure of 4-(2-Amino-Ethyl)-Cyclohexyl-Carbamic Acid Tert-Butyl Ester Hydrochloride consists of a cyclohexane ring substituted with an aminoethyl group at the 4-position, a tert-butyl ester group, and a hydrochloride counterion. The molecule exhibits a combination of hydrophobic and hydrophilic properties due to the presence of the cyclohexane ring, amino group, and ester functionality. These properties make it an ideal candidate for various chemical transformations and applications.

Synthesis and Applications: The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions, esterifications, and acid-base neutralizations. Recent studies have highlighted its utility in the preparation of bioactive compounds, such as peptide mimetics and drug delivery systems. Its ability to form stable amides and esters makes it a valuable intermediate in organic synthesis.

Recent Research Findings: In recent years, researchers have explored the potential of 4-(2-Amino-Ethyl)-Cyclohexyl-Carbamic Acid Tert-Butyl Ester Hydrochloride in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. For instance, studies have demonstrated its role in the development of inhibitors for specific enzymes involved in disease progression.

Safety and Handling: While handling this compound, it is essential to follow standard laboratory safety protocols to ensure safe usage. Proper ventilation, protective equipment, and adherence to local regulations are recommended when working with this material.

Conclusion: 4-(2-Amino-Ethyl)-Cyclohexyl-Carbamic Acid Tert-Butyl Ester Hydrochloride (CAS No: 1965309-44-7) stands as a pivotal molecule in modern organic chemistry, offering versatile applications across diverse fields. Its unique structure and reactivity continue to drive innovative research and development efforts in academia and industry alike.